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Compound of Interest

Compound Name: Epofolate

Cat. No.: B1574328 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, chemical properties,

and mechanism of action of Epofolate (BMS-753493), an investigational folate receptor-

targeted chemotherapeutic agent. The information is compiled from preclinical and clinical

research findings to support further investigation and understanding of this compound.

Structure and Chemical Properties
Epofolate is a conjugate of a potent epothilone analog, BMS-748285, and folic acid. These two

moieties are connected via a peptide linker that incorporates a disulfide bond.[1] This design is

intended to leverage folate receptor-mediated endocytosis for targeted delivery of the cytotoxic

epothilone payload to cancer cells that overexpress the folate receptor.

The chemical structure of Epofolate (BMS-753493) is presented below:

Chemical structure of Epofolate (BMS-753493)

Caption: Chemical structure of Epofolate (BMS-753493).[1]

Chemical Properties

A summary of the key chemical properties of Epofolate is provided in the table below. The

compound's stability is notably pH-dependent.
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Property Data

Molecular Identity

A conjugate of an epothilone analog (BMS-

748285) and folate, linked by a peptide with a

disulfide bond.[1]

pH Stability

Most stable in the pH range of 6.0 to 7.0. It

exhibits instability at lower and higher pH

values.[2][3]

Degradation Pathways

Major degradation pathways include hydrolysis

of the carbonate ester, as well as the aziridine

and macrolactone rings.[3]

Half-life (in vivo)

The plasma half-life of the conjugated

epothilone in humans was determined to be

between 0.2 and 0.6 hours across various dose

levels in a Phase I clinical trial.[4]

Mechanism of Action
The mechanism of action of Epofolate is a multi-step process designed for targeted cancer cell

cytotoxicity:

Targeting and Binding: The folate moiety of Epofolate binds with high affinity to the folate

receptor alpha (FRα), which is frequently overexpressed on the surface of various cancer

cells, including ovarian, renal, and breast cancers.[1][4]

Internalization: Upon binding, the Epofolate-receptor complex is internalized into the cancer

cell via endocytosis.[5]

Payload Release: Within the reducing environment of the cell's interior, the disulfide bond in

the linker is cleaved. This cleavage releases the active cytotoxic agent, the epothilone

analog BMS-748285.[6]

Microtubule Inhibition: The released epothilone payload then binds to and stabilizes

microtubules, disrupting their normal function. This interference with microtubule dynamics

leads to cell cycle arrest and ultimately apoptosis (programmed cell death).[7]
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The following diagram illustrates the proposed signaling pathway for Epofolate's mechanism of

action.

Caption: Proposed mechanism of action for Epofolate.

Experimental Protocols
Detailed, step-by-step experimental protocols for Epofolate are not readily available in the

public domain. However, based on the literature, the following are general methodologies for

the types of experiments conducted during its development.

In Vitro Cytotoxicity Assay (General Protocol)
This protocol is a general representation of how the cytotoxic activity of Epofolate against

cancer cell lines would be assessed, likely using an MTT or similar viability assay.

Cell Seeding: Cancer cell lines (e.g., those with known folate receptor expression levels) are

seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

Compound Treatment: A serial dilution of Epofolate is prepared in cell culture medium. The

existing medium is removed from the cells and replaced with the medium containing various

concentrations of Epofolate. Control wells receive medium with the vehicle used to dissolve

the drug.

Incubation: The plates are incubated for a specified period (e.g., 72 hours) to allow the

compound to exert its effect.

Viability Assessment:

For an MTT assay, an MTT solution (e.g., 5 mg/mL in PBS) is added to each well and

incubated for 3-4 hours.

The medium is then removed, and a solubilizing agent (e.g., DMSO) is added to dissolve

the formazan crystals.

Data Acquisition: The absorbance is read on a microplate reader at the appropriate

wavelength (e.g., 570 nm for MTT).
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Data Analysis: The absorbance values are converted to percentage of cell viability relative to

the vehicle-treated control cells. The IC50 value (the concentration of drug that inhibits cell

growth by 50%) is then calculated.

The workflow for a typical in vitro cytotoxicity assay is depicted below.

Caption: General workflow for an in vitro cytotoxicity assay.

Quantification in Plasma by LC-MS/MS (General
Protocol)
This protocol outlines the general steps for quantifying Epofolate and its metabolites in plasma

samples, a crucial part of pharmacokinetic studies.

Sample Preparation:

Plasma samples are thawed.

An internal standard is added to the plasma samples, calibrators, and quality control

samples.

Protein precipitation is performed by adding a cold organic solvent (e.g., acetonitrile) to the

plasma samples. This mixture is vortexed and then centrifuged to pellet the precipitated

proteins.

Extraction: The supernatant, containing the drug and internal standard, is collected. Further

purification may be performed using solid-phase extraction (SPE) if necessary.

LC-MS/MS Analysis:

The prepared sample is injected into a liquid chromatography system coupled to a tandem

mass spectrometer (LC-MS/MS).

The analytes are separated on a suitable chromatography column (e.g., a C18 column)

using a specific mobile phase gradient.
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The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to

specifically detect and quantify the parent drug and any relevant metabolites.

Data Analysis: A calibration curve is generated by plotting the peak area ratio of the analyte

to the internal standard against the nominal concentration of the calibrators. The

concentrations of the unknown samples are then determined from this curve.

Clinical Development and Outcomes
Epofolate (BMS-753493) was evaluated in Phase I/IIa clinical trials for patients with advanced

solid tumors.[4] In these studies, the maximum tolerated dose (MTD) was determined to be 26

mg in one dosing schedule and 15 mg in another.[4] Common toxicities associated with the

epothilone class of drugs, such as fatigue, gastrointestinal toxicity, and mucositis, were

observed.[4] While the drug was generally tolerable, it did not demonstrate objective tumor

responses in the patients treated.[4][8] Consequently, the further development of Epofolate
was discontinued.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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